Cas no 1851698-54-8 (Ethyl 2-(methylamino)thiazole-5-carboxylate)
Ethyl 2-(methylamino)thiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1851698-54-8
- ethyl 2-(methylamino)-1,3-thiazole-5-carboxylate
- EN300-4397373
- SCHEMBL12291072
- Ethyl 2-(methylamino)thiazole-5-carboxylate
-
- Inchi: 1S/C7H10N2O2S/c1-3-11-6(10)5-4-9-7(8-2)12-5/h4H,3H2,1-2H3,(H,8,9)
- InChI Key: YTPNHHJHHIKFMP-UHFFFAOYSA-N
- SMILES: S1C(=NC=C1C(=O)OCC)NC
Computed Properties
- Exact Mass: 186.04629874g/mol
- Monoisotopic Mass: 186.04629874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 79.5Ų
Ethyl 2-(methylamino)thiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4397373-0.05g |
ethyl 2-(methylamino)-1,3-thiazole-5-carboxylate |
1851698-54-8 | 95.0% | 0.05g |
$719.0 | 2025-03-15 | |
| Enamine | EN300-4397373-0.1g |
ethyl 2-(methylamino)-1,3-thiazole-5-carboxylate |
1851698-54-8 | 95.0% | 0.1g |
$755.0 | 2025-03-15 | |
| Enamine | EN300-4397373-0.25g |
ethyl 2-(methylamino)-1,3-thiazole-5-carboxylate |
1851698-54-8 | 95.0% | 0.25g |
$789.0 | 2025-03-15 | |
| Enamine | EN300-4397373-0.5g |
ethyl 2-(methylamino)-1,3-thiazole-5-carboxylate |
1851698-54-8 | 95.0% | 0.5g |
$823.0 | 2025-03-15 | |
| Enamine | EN300-4397373-1.0g |
ethyl 2-(methylamino)-1,3-thiazole-5-carboxylate |
1851698-54-8 | 95.0% | 1.0g |
$857.0 | 2025-03-15 | |
| Enamine | EN300-4397373-2.5g |
ethyl 2-(methylamino)-1,3-thiazole-5-carboxylate |
1851698-54-8 | 95.0% | 2.5g |
$1680.0 | 2025-03-15 | |
| Enamine | EN300-4397373-5.0g |
ethyl 2-(methylamino)-1,3-thiazole-5-carboxylate |
1851698-54-8 | 95.0% | 5.0g |
$2485.0 | 2025-03-15 | |
| Enamine | EN300-4397373-10.0g |
ethyl 2-(methylamino)-1,3-thiazole-5-carboxylate |
1851698-54-8 | 95.0% | 10.0g |
$3683.0 | 2025-03-15 |
Ethyl 2-(methylamino)thiazole-5-carboxylate Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on Ethyl 2-(methylamino)thiazole-5-carboxylate
Comprehensive Guide to Ethyl 2-(methylamino)thiazole-5-carboxylate (CAS No. 1851698-54-8): Properties, Applications, and Market Insights
Ethyl 2-(methylamino)thiazole-5-carboxylate (CAS No. 1851698-54-8) is a specialized thiazole derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its ethyl ester and methylamino functional groups, has garnered attention due to its versatile applications in drug discovery and material science. Researchers frequently search for "Ethyl 2-(methylamino)thiazole-5-carboxylate uses" or "CAS 1851698-54-8 synthesis," reflecting growing interest in its synthetic pathways and industrial potential.
The molecular structure of Ethyl 2-(methylamino)thiazole-5-carboxylate features a thiazole ring substituted at the 2-position with a methylamino group and at the 5-position with an ethyl carboxylate. This unique arrangement contributes to its reactivity, making it valuable for constructing complex molecules. Current trends in "heterocyclic compound applications 2024" highlight the demand for such intermediates in developing kinase inhibitors and antimicrobial agents. The compound's molecular weight (200.25 g/mol) and moderate polarity make it suitable for diverse synthetic transformations.
In pharmaceutical applications, Ethyl 2-(methylamino)thiazole-5-carboxylate serves as a key building block for bioactive molecules. Recent publications on "thiazole-based drug design" emphasize its role in creating potential therapeutics for inflammatory diseases and metabolic disorders. The ethyl ester group offers convenient handles for further modifications through hydrolysis or transesterification reactions, aligning with industry preferences for "modular synthetic approaches."
The agrochemical sector utilizes this compound in developing novel crop protection agents, particularly as intermediates for fungicides and herbicides. With increasing searches for "green chemistry thiazole derivatives," researchers are exploring eco-friendly synthetic routes for Ethyl 2-(methylamino)thiazole-5-carboxylate to meet sustainability goals. Its structural motif appears in several patented formulations targeting resistant plant pathogens.
Market analysis reveals steady growth in demand for Ethyl 2-(methylamino)thiazole-5-carboxylate, driven by expanding R&D in small molecule therapeutics. Suppliers frequently list this compound under search terms like "high-purity thiazole carboxylate" or "CAS 1851698-54-8 suppliers," with specifications emphasizing >98% HPLC purity for research applications. The global market shows particular strength in North America and Asia-Pacific regions, correlating with pharmaceutical outsourcing trends.
Quality control protocols for Ethyl 2-(methylamino)thiazole-5-carboxylate typically involve HPLC analysis, mass spectrometry, and NMR spectroscopy to verify structural integrity. Recent advancements in "analytical characterization techniques" have improved detection limits for potential impurities in such heterocyclic compounds. Storage recommendations generally suggest 2-8°C under inert atmosphere to maintain stability, addressing common queries about "thiazole derivative storage conditions."
Emerging applications in material science position Ethyl 2-(methylamino)thiazole-5-carboxylate as a precursor for functional polymers and organic semiconductors. The compound's electron-rich thiazole core contributes to charge transport properties, making it relevant to searches for "organic electronic materials 2024." Research papers increasingly cite its derivatives in studies of luminescent materials and molecular sensors.
Regulatory status varies by region, but Ethyl 2-(methylamino)thiazole-5-carboxylate generally falls under standard laboratory chemical classifications. Manufacturers addressing "REACH compliance thiazole compounds" provide detailed safety data sheets covering handling precautions. The compound's LD50 data and ecotoxicity profiles remain active research areas, particularly for environmental impact assessments in industrial applications.
Synthetic methodology improvements continue to evolve for Ethyl 2-(methylamino)thiazole-5-carboxylate, with recent patents focusing on catalytic amination and flow chemistry approaches. These developments respond to industry demands for "cost-effective thiazole synthesis" and "scalable heterocycle production." Process optimization studies frequently benchmark against this compound due to its balanced reactivity and purification characteristics.
Future prospects for Ethyl 2-(methylamino)thiazole-5-carboxylate appear promising, particularly in personalized medicine and precision agriculture applications. The compound's versatility supports its inclusion in "fragment-based drug discovery" libraries and "agrochemical lead optimization" programs. Ongoing research into its structure-activity relationships may unlock additional therapeutic or functional material applications in coming years.
1851698-54-8 (Ethyl 2-(methylamino)thiazole-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)